An In-depth Technical Guide to the Mechanism of Action of WS-1442 (frequently referred to as MY-1442)
An In-depth Technical Guide to the Mechanism of Action of WS-1442 (frequently referred to as MY-1442)
Disclaimer: Initial searches for "MY-1442" did not yield a specific compound with that designation. However, the query strongly correlates with WS-1442 , a well-researched, standardized special extract from the leaves and flowers of hawthorn (Crataegus spp.). This guide focuses on the scientifically documented mechanism of action of WS-1442.
The hawthorn extract WS-1442 is a complex herbal medicinal product used in the treatment of mild forms of chronic heart failure.[1][2] Its therapeutic effects are not attributed to a single molecule but rather to the synergistic action of its various constituents, primarily oligomeric procyanidins (OPCs) and flavonoids.[2][3] WS-1442 exerts its cardioprotective and cardiotonic effects through a multi-target mechanism, influencing endothelial function, myocardial contractility, and cellular signaling pathways.
Core Mechanisms of Action
The mechanism of action of WS-1442 is multifaceted, with two prominent, distinct pathways identified that contribute to its efficacy in preventing endothelial barrier dysfunction and edema, a condition associated with chronic heart failure.[1]
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Promotion of Endothelial Barrier Integrity: WS-1442 enhances the stability of the endothelial barrier by activating a barrier-enhancing pathway that involves the phosphorylation of cortactin.[1] This action is primarily attributed to the oligomeric procyanidins found within the methanolic fraction of the extract.[1]
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Inhibition of Endothelial Hyperpermeability: The extract concurrently inhibits endothelial hyperpermeability by blocking a barrier-disruptive pathway involving calcium signaling.[1][3] The ethanolic fraction of WS-1442 is responsible for this effect, though the specific calcium-active substance(s) have not yet been fully identified.[1]
Beyond its effects on the endothelium, WS-1442 has been shown to have a positive inotropic effect on the myocardium, meaning it increases the force of heart muscle contractions.[2] This is likely achieved through a cyclic adenosine monophosphate (cAMP)-independent inhibition of the sodium-potassium-ATPase (Na+/K+-ATPase) pump, which leads to a transient increase in intracellular calcium.[2] Additionally, WS-1442 promotes vasorelaxation by increasing the release of nitric oxide (NO) from the endothelium, an effect mediated by the phosphorylation of endothelial nitric oxide synthase (eNOS).[2][3]
Recent studies have also uncovered a novel mechanism of action for WS-1442, demonstrating its ability to stimulate cardiomyogenesis and angiogenesis from stem cells.[4][5] This suggests a potential role for the extract in cardiac regeneration. This effect is thought to be mediated through the modulation of several developmental signaling pathways, including the upregulation of brain-derived neurotrophic factor (BDNF) and retinoic acid, and the inhibition of transforming growth factor β/bone morphogenetic protein (TGFβ/BMP) and fibroblast growth factor (FGF) signaling.[5][6]
Quantitative Data Summary
The following tables summarize the quantitative data associated with the composition and clinical investigation of WS-1442.
Table 1: Composition of WS-1442 Standardized Extract
| Component | Specification | Reference |
| Origin | Dry extract from hawthorn leaves with flowers | [2] |
| Extraction Solvent | Ethanol 45% (w/w) | [2] |
| Drug-to-Solvent Ratio | 4-6.6:1 | [2] |
| Oligomeric Procyanidins (OPCs) | Standardized to 17.3-20.1% | [2] |
| Other Components | Flavonoids (hyperoside, vitexin-rhamnoside, rutin, vitexin), triterpenoids, phenol carboxylic acids | [2] |
Table 2: Summary of a Clinical Trial on WS-1442 in Heart Failure (NYHA Class II)
| Parameter | WS-1442 Group | Placebo Group | p-value | Reference |
| Number of Patients | 20 | 20 | N/A | [7] |
| Treatment Duration | 12 weeks | 12 weeks | N/A | [7] |
| Dosage | 3 x 1 capsule daily | 3 x 1 capsule daily | N/A | [7] |
| Change in Exercise Tolerance | +66.3 W x min (10.8% increase) | -105.3 W x min (16.9% reduction) | 0.06 | [7] |
| Change in Double Product | -14.4 mmHg s⁻¹ (26.8% decrease) | -1.3 mmHg s⁻¹ (2.7% decrease) | N/A | [7] |
Experimental Protocols
Bioactivity-Guided Fractionation of WS-1442
To identify the active constituents of WS-1442 responsible for its dual mechanism of action on the endothelial barrier, a bioactivity-guided fractionation approach was employed.
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Initial Fractionation: The crude WS-1442 extract was subjected to successive elution with solvents of increasing polarity: water, 95% ethanol, methanol, and 70% acetone, to generate four primary fractions.
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Bioactivity Screening: The activity of each fraction was assessed by measuring its ability to reduce endothelial hyperpermeability. The water fraction was found to be inactive.
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Mechanism-Specific Assays: The active fractions were further analyzed using specific readouts for the two proposed mechanisms:
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Calcium Signaling: Intracellular calcium levels were measured to screen for inhibition of the barrier-disruptive pathway.
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Cortactin Phosphorylation: The phosphorylation of cortactin was analyzed to assess the activation of the barrier-enhancing pathway.
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Sub-fractionation and Compound Identification: The fractions showing activity in the mechanism-specific assays (ethanolic for calcium signaling, methanolic for cortactin activation) were further sub-fractionated to isolate and identify the responsible compounds.[1]
Signaling Pathway and Experimental Workflow Diagrams
Caption: Dual mechanism of WS-1442 on the endothelial barrier.
Caption: Workflow for bioactivity-guided fractionation of WS-1442.
References
- 1. The Dual Edema-Preventing Molecular Mechanism of the Crataegus Extract WS 1442 Can Be Assigned to Distinct Phytochemical Fractions - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. Benefit-Risk Assessment of Crataegus Extract WS 1442: An Evidence-Based Review - PMC [pmc.ncbi.nlm.nih.gov]
- 3. jpp.krakow.pl [jpp.krakow.pl]
- 4. Frontiers | Crataegus Extract WS®1442 Stimulates Cardiomyogenesis and Angiogenesis From Stem Cells: A Possible New Pharmacology for Hawthorn? [frontiersin.org]
- 5. Crataegus Extract WS®1442 Stimulates Cardiomyogenesis and Angiogenesis From Stem Cells: A Possible New Pharmacology for Hawthorn? - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. researchgate.net [researchgate.net]
- 7. Clinical efficacy of crataegus extract WS 1442 in congestive heart failure NYHA class II - PubMed [pubmed.ncbi.nlm.nih.gov]
